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Compound of Interest

Compound Name: Evacetrapib

Cat. No.: B612230 Get Quote

For researchers, scientists, and drug development professionals handling Evacetrapib, a

potent investigational inhibitor of the cholesteryl ester transfer protein (CETP), ensuring its

proper disposal is a critical component of laboratory safety and environmental responsibility.[1]

[2][3][4] Although the development of Evacetrapib was discontinued after clinical trials did not

show cardiovascular benefits, its use in research settings necessitates a clear understanding of

its handling and disposal requirements.[1][4][5] This guide provides essential, step-by-step

procedural information for the safe disposal of Evacetrapib, aligning with general best

practices for hazardous pharmaceutical waste management.

Chemical and Safety Data Overview
Evacetrapib is identified as a substance that is harmful if swallowed and is suspected of

damaging fertility.[6][7] Furthermore, it is classified as very toxic to aquatic life with long-lasting

effects.[6][7] These characteristics underscore the importance of preventing its release into the

environment.
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Identifier Value

Chemical Name Evacetrapib

CAS Number 1186486-62-3

Molecular Formula C31H36F6N6O2

Molar Mass 638.659 g/mol

GHS Hazard Statements

H302: Harmful if swallowedH361: Suspected of

damaging fertility or the unborn childH400: Very

toxic to aquatic lifeH410: Very toxic to aquatic

life with long lasting effects

This data is compiled from multiple safety data sheets.[1][6][7]

Step-by-Step Disposal Protocol for Evacetrapib
The following protocol outlines the necessary steps for the safe and compliant disposal of

Evacetrapib waste, including pure compounds, contaminated labware, and solutions.

Step 1: Personal Protective Equipment (PPE)
Before handling Evacetrapib for disposal, ensure appropriate PPE is worn to minimize

exposure risks.

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses or goggles should be worn at all times.

Lab Coat: A standard laboratory coat is required to protect clothing and skin.

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator should be used.[8]

Step 2: Waste Segregation and Collection
Proper segregation of Evacetrapib waste is crucial to prevent cross-contamination and ensure

it is handled by the appropriate disposal stream.
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Solid Waste:

Collect unused or expired Evacetrapib powder, contaminated personal protective

equipment (gloves, etc.), and disposable labware (e.g., weigh boats, pipette tips) in a

dedicated, clearly labeled hazardous waste container.

The container must be sealable, leak-proof, and made of a material compatible with the

chemical.

Liquid Waste:

Aqueous and solvent-based solutions containing Evacetrapib should be collected in a

separate, sealed, and clearly labeled hazardous liquid waste container.

Avoid mixing Evacetrapib waste with other chemical waste streams unless compatibility

has been confirmed.

Sharps Waste:

Needles, syringes, or other sharps contaminated with Evacetrapib must be disposed of in

a designated, puncture-proof sharps container that is also labeled as containing

hazardous pharmaceutical waste.

Step 3: Labeling of Waste Containers
All waste containers must be accurately and clearly labeled to ensure proper handling and

disposal.

The label should include:

The words "Hazardous Waste"

The full chemical name: "Evacetrapib"

The specific hazards (e.g., "Toxic," "Aquatic Hazard")

The date the waste was first added to the container.
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The laboratory or department generating the waste.

Step 4: Storage of Hazardous Waste
Pending disposal, Evacetrapib waste must be stored safely.

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure the storage area is well-ventilated.

Secondary containment (e.g., a larger, chemically resistant bin) is recommended to contain

any potential leaks or spills.

Follow institutional guidelines regarding the maximum allowable time for waste

accumulation.

Step 5: Final Disposal
The ultimate disposal of Evacetrapib must be conducted by a licensed hazardous waste

disposal company.

Never dispose of Evacetrapib down the drain or in the regular trash.[8][9][10] This is critical

to prevent contamination of water systems due to its high aquatic toxicity.[6][7]

Arrange for a scheduled pickup with your institution's environmental health and safety (EHS)

office or a contracted waste disposal vendor.

Ensure all required documentation for the waste manifest is completed accurately.

The recommended method of disposal is incineration at an approved and licensed

hazardous waste facility.[11]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Evacetrapib waste in a laboratory setting.
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Caption: Workflow for the safe segregation and disposal of Evacetrapib waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of Evacetrapib, protecting both personnel and the environment. Always consult your

institution's specific environmental health and safety guidelines for any additional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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